Cas no 706804-05-9 (5(2H)-Isoxazolone,2-[(2,5-dihydro-1H-pyrrol-1-yl)carbonyl]-3-methyl-4-(1-methylethyl)-)

• Product Name: 5(2H)-Isoxazolone,2-[(2,5-dihydro-1H-pyrrol-1-yl)carbonyl]-3-methyl-4-(1-methylethyl)-
• CAS No: 706804-05-9
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 557636
• Update Time: 2024-03-05

5(2H)-Isoxazolone,2-[(2,5-dihydro-1H-pyrrol-1-yl)carbonyl]-3-methyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 5(2H)-Isoxazolone,2-[(2,5-dihydro-1H-pyrrol-1-yl)carbonyl]-3-methyl-4-(1-methylethyl)-
• 5(2H)-Isoxazolone, 2-[(2,5-dihydro-1H-pyrrol-1-yl)carbonyl]-3-methyl-4-(1-methylethyl)-

• Inchi： 1S/C12H16N2O3/c1-8(2)10-9(3)14(17-11(10)15)12(16)13-6-4-5-7-13/h4-5,8H,6-7H2,1-3H3
• InChI Key： MACAGOCXWBPXTQ-UHFFFAOYSA-N
• SMILES： O1C(=O)C(C(C)C)=C(C)N1C(N1CC=CC1)=O

Computed Properties

• Exact Mass: 236.116
• Monoisotopic Mass: 236.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2